Cas no 1118796-31-8 (N-(1-Cyanocyclohexyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylpropanamide)

• Product Name: N-(1-Cyanocyclohexyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylpropanamide
• CAS No: 1118796-31-8
• MF: C₂₀H₂₄N₄OS
• MW: 368.495762825012
• CID: 6171190
• PubChem ID: 45843552
• Update Time: 2025-08-04

N-(1-Cyanocyclohexyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• Z74717020
• N-(1-Cyanocyclohexyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylpropanamide
• N-(1-cyanocyclohexyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]propanamide
• EN300-26687916
• 1118796-31-8
• AKOS008038725

• Inchi： 1S/C20H24N4OS/c1-15(18(25)23-20(14-21)11-7-4-8-12-20)26-19-22-13-17(24(19)2)16-9-5-3-6-10-16/h3,5-6,9-10,13,15H,4,7-8,11-12H2,1-2H3,(H,23,25)
• InChI Key： VBEAAXVWVOQUPS-UHFFFAOYSA-N
• SMILES： S(C1=NC=C(C2C=CC=CC=2)N1C)C(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 368.16708258g/mol
• Monoisotopic Mass: 368.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 96Ų

Additional information on N-(1-Cyanocyclohexyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylpropanamide

Professional Introduction to N-(1-Cyanocyclohexyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylpropanamide (CAS No. 1118796-31-8)

N-(1-Cyanocyclohexyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylpropanamide is a sophisticated chemical compound characterized by its intricate molecular structure and potential applications in pharmaceutical research. This compound, identified by the CAS number 1118796-31-8, has garnered attention in the scientific community due to its unique structural features and the promising avenues it opens for further exploration.

The molecular architecture of N-(1-Cyanocyclohexyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylpropanamide encompasses a combination of cyclohexyl, cyano, and imidazole moieties, which are known for their diverse biological activities. The presence of these functional groups suggests that the compound may exhibit properties such as inhibitory effects on specific enzymatic pathways or interactions with biological targets, making it a valuable candidate for drug discovery and development.

In recent years, there has been a significant surge in the interest of heterocyclic compounds in medicinal chemistry due to their broad spectrum of biological activities. The imidazole ring, in particular, is a well-documented pharmacophore that has been extensively studied for its potential therapeutic applications. The incorporation of a methyl group and a phenyl group in the imidazole moiety further enhances its pharmacological profile, making it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of N-(1-Cyanocyclohexyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylpropanamide is its structural diversity, which allows for extensive modifications and derivatization. This flexibility is crucial in the drug discovery process, as it enables researchers to fine-tune the compound's properties to optimize its efficacy and minimize potential side effects. The cyano group attached to the cyclohexyl ring adds another layer of complexity, potentially influencing both the compound's solubility and its interaction with biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can address multiple therapeutic targets simultaneously. N-(1-Cyanocyclohexyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylpropanamide embodies this concept by integrating several pharmacologically relevant moieties into a single molecule. This approach has shown promise in developing drugs that can exert synergistic effects, thereby improving treatment outcomes.

The sulfanyl group in the compound's name also plays a significant role in its overall pharmacological profile. Sulfanyl groups are known to contribute to the compound's bioavailability and metabolic stability, which are critical factors in drug development. By incorporating this group into the molecular structure, researchers aim to enhance the compound's ability to reach and interact with its intended biological targets effectively.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel compounds like N-(1-Cyanocyclohexyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylpropanamide. These tools allow scientists to predict the compound's biological activity and optimize its structure before conducting expensive wet-lab experiments. This integration of computational methods with traditional experimental approaches has significantly accelerated the drug discovery process.

The cyclohexyl ring is another key structural feature that contributes to the compound's unique properties. Cycloalkyl groups are often incorporated into drug molecules to improve their binding affinity and selectivity towards specific biological targets. In addition, they can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

In conclusion, N-(1-Cyanocyclohexyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylpropanamide represents a promising candidate for further exploration in pharmaceutical research. Its complex molecular structure, characterized by various functional groups such as cyano, imidazole, methyl, phenyl, and sulfanyl, offers numerous possibilities for developing novel therapeutic agents. The ongoing research in this field continues to uncover new applications and potential benefits of this compound, making it an exciting area of study for scientists and researchers worldwide.